1,3-Dimethylurea

• CAS No.: 96-31-1
• Product Name: 1,3-Dimethylurea
• Molecular Formula: (CH3NH)2CO; C3H8N20; C3H8N2O
• Molecular Weight: 88.11 g/mol
• IUPAC Name: 1,3-dimethylurea
• Standard InChI: InChI=1S/C3H8N2O/c1-4-3(6)5-2/h1-2H3,(H2,4,5,6)
• Standard InChIKey: MGJKQDOBUOMPEZ-UHFFFAOYSA-N
• SMILES: CNC(=O)NC
• Canonical SMILES: CNC(=O)NC
• Boiling Point: 514 to 518 °F at 760 mm Hg (NTP, 1992); 269.0 °C; 268-270 °C
• Colorform: RHOMBIC BIPYRAMIDAL CRYSTALS FROM CHLOROFORM-ETHER; COLORLESS PRISMS
• Density: 1.142 (NTP, 1992); 1.142; 1.1 g/cm³
• Flash Point: 154 °C
• Melting Point: 226 °F (NTP, 1992); 108.0 °C; 108 °C; 102-107 °C
• Physical Description: N,n'-dimethylurea appears as colorless crystals. (NTP, 1992); OtherSolid; PelletsLargeCrystals; Solid; COLOURLESS-TO-WHITE CRYSTALLINE POWDER.
• Description: N,n'-dimethylurea appears as colorless crystals. (NTP, 1992); N,N'-dimethylurea is a member of the class of ureas that is urea substituted by methyl groups at positions 1 and 3.; Dimethylurea belongs to the class of organic compounds known as ureas. Ureas are compounds containing two amine groups joined by a carbonyl (C=O) functional group. Dimethylurea exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa).
• Solubility: greater than or equal to 100 mg/mL at 70° F (NTP, 1992); VERY SOL IN WATER & ALCOHOL; INSOL IN ETHER; Solubility in water, g/100ml at 21.5 °C: 76.5 (good)
• Synonyms: 1,3-dimethylurea
• Vapor Pressure: Vapor pressure, Pa at 20 °C: 0.042
• PubChem Compound: 7293
• Last Modified: Nov 12 2021